Cas no 88759-56-2 (Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)-)

• Product Name: Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)-
• CAS No: 88759-56-2
• MF: C₅H₉BrO₃
• MW: 197.027161359787
• CID: 622020
• PubChem ID: 11960268
• Update Time: 2025-04-19

Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)-
• (S)-4-BROMO-3-HYDROXY-BUTYRIC ACID METHYL ESTER
• 4-BROMO-3-HYDROXY-BUTYRIC ACID METHYL ESTER
• (S)-(-)-methyl-(3-hydroxy-4-bromo)-butanoate
• (S)-4-bromo-3-hydroxybutanoate
• (S)-bromo-3-hydroxybutyric acid methyl ester
• (S)-Methyl 4-broMo-3-hydroxybutanoate
• 4-bromo-3-hydroxybutanoic acid methyl ester
• Methyl (S)-3-Hydroxy-4-broMobutyate
• Methyl (S)-3-hydroxy-4-bromobutylate
• METHYL (S)-3-HYDROXY-4-BROMOBUTYRATE
• methyl (S)-4-bromo-3-hydroxybutanoate
• methyl (S)-4-bromo-3-hydroxybutyrate
• methyl 3S-hydroxyl-4-bromo butanoate
• SCHEMBL6432028
• AKOS006274479
• METHYL (3S)-4-BROMO-3-HYDROXYBUTANOATE
• 88759-56-2
• (S)-4-Bromo-3-hydroxybutanoic acid, methyl ester
• MBBQAVVBESBLGH-BYPYZUCNSA-N

• Inchi： 1S/C5H9BrO3/c1-9-5(8)2-4(7)3-6/h4,7H,2-3H2,1H3/t4-/m0/s1
• InChI Key： MBBQAVVBESBLGH-BYPYZUCNSA-N
• SMILES： BrC[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 195.97400
• Monoisotopic Mass: 195.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 46.53000
• LogP: 0.30530